Cas no 241488-97-1 ((R)-1-(Anthracen-9-yl)ethanamine)

• Product Name: (R)-1-(Anthracen-9-yl)ethanamine
• CAS No: 241488-97-1
• MF: C₁₆H₁₅N
• MW: 221.297003984451
• CID: 5039725
• PubChem ID: 11183632
• Update Time: 2026-02-28

(R)-1-(Anthracen-9-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• (R)-1-Anthracen-9-ylethylamine
• (R)-1-(Anthracen-9-yl)ethanamine
• (1R)-1-anthracen-9-ylethanamine
• (R)-1-(Anthracene-9-yl)ethanamine
• BS-50878
• (1R)-1-(anthracen-9-yl)ethan-1-amine
• CS-0197073
• SCHEMBL26088728
• (R)-1-(ANTHRACEN-9-YL)ETHAN-1-AMINE
• (1R)-1-(ANTHRACEN-9-YL)ETHANAMINE
• Y11781
• 241488-97-1
• (R)-1-(ANTHRACEN-10-YL)ETHANAMINE
• MFCD06762281

• Inchi： 1S/C16H15N/c1-11(17)16-14-8-4-2-6-12(14)10-13-7-3-5-9-15(13)16/h2-11H,17H2,1H3/t11-/m1/s1
• InChI Key： RZLKNOOWSHXPRB-LLVKDONJSA-N
• SMILES： N[C@H](C)C1C2C=CC=CC=2C=C2C=CC=CC=12

Computed Properties

• Exact Mass: 221.120449483g/mol
• Monoisotopic Mass: 221.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes

Additional information on (R)-1-(Anthracen-9-yl)ethanamine

Comprehensive Overview of (R)-1-(Anthracen-9-yl)ethanamine (CAS No. 241488-97-1): Properties, Applications, and Research Insights

(R)-1-(Anthracen-9-yl)ethanamine (CAS No. 241488-97-1) is a chiral organic compound featuring an anthracene backbone linked to an ethanamine group. This structurally unique molecule has garnered significant attention in pharmaceutical research, asymmetric synthesis, and material science due to its stereospecificity and fluorescence properties. The compound's R-configuration at the chiral center enhances its utility in enantioselective reactions, making it a valuable intermediate for drug development and advanced materials.

Recent studies highlight the growing demand for chiral amines like (R)-1-(Anthracen-9-yl)ethanamine in the synthesis of biologically active compounds. Researchers are particularly interested in its potential as a fluorescent probe for cellular imaging, leveraging the anthracene moiety's inherent luminescence. This aligns with current trends in precision medicine and diagnostic tools, where targeted molecular imaging is critical. The compound's CAS No. 241488-97-1 frequently appears in patent literature related to optoelectronic materials and catalysis, reflecting its multidisciplinary relevance.

From a synthetic chemistry perspective, (R)-1-(Anthracen-9-yl)ethanamine serves as a building block for complex molecular architectures. Its rigid anthracene core contributes to steric hindrance, which can influence reaction pathways in transition-metal-catalyzed couplings. This property is exploited in the design of ligands for asymmetric hydrogenation, a hot topic in green chemistry initiatives. Industry professionals often search for "chiral amine synthesis" or "anthracene derivatives applications," underscoring the compound's practical significance.

The physicochemical properties of CAS No. 241488-97-1 further enhance its appeal. With a molecular weight of 221.29 g/mol and moderate solubility in organic solvents, it offers versatility in process chemistry. Its melting point and stability profile are frequently documented in material safety data sheets (MSDS), though it poses no significant hazards under standard handling conditions. These characteristics make it suitable for high-throughput screening in drug discovery pipelines.

Emerging applications of (R)-1-(Anthracen-9-yl)ethanamine include its use in molecular electronics, where its π-conjugated system facilitates charge transport. This resonates with the booming interest in organic semiconductors for flexible displays and solar cells. Computational chemists also model its electronic structure to predict interactions with biological targets, addressing popular queries like "how do anthracene derivatives bind to proteins?" Such investigations support rational drug design strategies.

Quality control protocols for CAS No. 241488-97-1 emphasize HPLC purity analysis and chiral stationary phases to ensure enantiomeric excess (>99% ee). These metrics are crucial for researchers investigating "structure-activity relationships" in medicinal chemistry. The compound's NMR fingerprint (particularly 1H and 13C spectra) is well-documented in spectral databases, aiding in compound verification—a common pain point for synthetic chemists.

In conclusion, (R)-1-(Anthracen-9-yl)ethanamine represents a nexus of chemical innovation and applied research. Its dual functionality as a stereochemical tool and photophysical agent positions it at the forefront of interdisciplinary science. As interest grows in sustainable chiral technologies and advanced functional materials, this compound will likely remain a subject of intensive study and industrial application.